![molecular formula C11H19NO6 B6180295 rac-(2R,5R)-5-({[(tert-butoxy)carbonyl]amino}methyl)-1,4-dioxane-2-carboxylic acid CAS No. 2648851-92-5](/img/no-structure.png)
rac-(2R,5R)-5-({[(tert-butoxy)carbonyl]amino}methyl)-1,4-dioxane-2-carboxylic acid
Description
“rac-(2R,5R)-5-({[(tert-butoxy)carbonyl]amino}methyl)-1,4-dioxane-2-carboxylic acid” is a compound that falls under the category of tert-butyloxycarbonyl-protected amino acids . These compounds are often used in the synthesis of dipeptides .
Synthesis Analysis
The synthesis of such compounds involves the use of amino acid ionic liquids (AAILs). These AAILs are prepared from commercially available tert-butyloxycarbonyl-protected amino acids . The resulting protected AAILs are then used as the starting materials in dipeptide synthesis .Chemical Reactions Analysis
The chemical reactions involving this compound are primarily related to its use in dipeptide synthesis . A distinctive coupling reagent, N, N′-diethylene- N′′-2-chloroethyl thiophosphoramide, was found to enhance amide formation in the Boc-AAILs without the addition of base .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,5R)-5-({[(tert-butoxy)carbonyl]amino}methyl)-1,4-dioxane-2-carboxylic acid involves the protection of the amine group, followed by the formation of the dioxane ring and the carboxylic acid group. The final step involves the removal of the protecting group to obtain the target compound.", "Starting Materials": [ "2-amino-1,4-butanediol", "tert-butyl chloroformate", "2,5-dihydroxyterephthalic acid", "triethylamine", "dichloromethane", "diisopropylethylamine", "N,N-dimethylformamide", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 2-amino-1,4-butanediol with tert-butyl chloroformate in the presence of triethylamine and dichloromethane to obtain N-tert-butoxycarbonyl-2-amino-1,4-butanediol.", "Step 2: Formation of the dioxane ring by reacting N-tert-butoxycarbonyl-2-amino-1,4-butanediol with 2,5-dihydroxyterephthalic acid in the presence of diisopropylethylamine and N,N-dimethylformamide to obtain rac-(2R,5R)-5-({[(tert-butoxy)carbonyl]amino}methyl)-1,4-dioxane-2-carboxylic acid.", "Step 3: Removal of the protecting group by reacting rac-(2R,5R)-5-({[(tert-butoxy)carbonyl]amino}methyl)-1,4-dioxane-2-carboxylic acid with sodium hydroxide in water to obtain the target compound rac-(2R,5R)-5-({[amino]methyl}-1,4-dioxane-2-carboxylic acid." ] } | |
CAS No. |
2648851-92-5 |
Molecular Formula |
C11H19NO6 |
Molecular Weight |
261.3 |
Purity |
95 |
Origin of Product |
United States |
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